Cas no 114-04-5 (Neuraminic acid)

• Product Name: Neuraminic acid
• CAS No: 114-04-5
• MF: C₉H₁₇NO₈
• MW: 267.23318362236
• CID: 157948
• Update Time: 2025-04-23

Neuraminic acid Chemical and Physical Properties

Names and Identifiers

• Neuraminic acid
• (2R,4R,5R,6R)-5-amino-2,4-dihydroxy-6-(1,2,3-trihydroxypropyl)oxane-2-carboxylic acid
• 5-amino-3,5-dideoxy-D-glycero-beta-D-galacto-non-2-ulopyranosonic acid
• 5-amino-3,5-dideoxy-D-glycero-D-galacto-non-2-ulopyranosonic acid
• D-Glycero-D-galacto-Nonulosonic acid, 5-amino-3,5-dideoxy-
• beta-neuraminic acid
• N-(Hydroxyacetyl)-2-O-methyl-α2-O-Methyl-&alpha

• Inchi： 1S/C9H17NO8/c10-5-3(12)1-9(17,8(15)16)18-7(5)6(14)4(13)2-11/h3-7,11-14,17H,1-2,10H2,(H,15,16)/t3-,4+,5+,6+,7+,9-/m0/s1
• InChI Key： CERZMXAJYMMUDR-YOQZMRDMSA-N
• SMILES： C(O)(=O)[C@@]1(C[C@H](O)[C@@H](N)[C@H]([C@@H]([C@@H](CO)O)O)O1)O

Computed Properties

• Exact Mass: 267.095
• Monoisotopic Mass: 267.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.727
• Melting Point: 186 °C (decomp)(Solv: acetic acid (64-19-7))
• Boiling Point: 684.3°C at 760 mmHg
• Flash Point: 367.6°C
• Refractive Index: 1.641
• PSA: 173.70000
• LogP: -3.34890
• pka: 2.37±0.54(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Neuraminic acid

Neuraminic Acid (CAS 114-04-5): A Comprehensive Overview of Its Properties and Applications

Neuraminic acid (CAS 114-04-5), also known as 5-amino-3,5-dideoxy-D-glycero-D-galacto-non-2-ulosonic acid, is a crucial nine-carbon monosaccharide that serves as the foundational backbone for sialic acids. This unique carbohydrate derivative plays pivotal roles in biological recognition systems, cellular communication, and pathogen interactions. As researchers increasingly focus on glycobiology and glycotherapeutics, understanding neuraminic acid structure and function has become essential for developing novel biomedical applications.

The chemical properties of neuraminic acid make it particularly interesting for pharmaceutical research. With a molecular formula of C₉H₁₇NO₈ and molecular weight of 267.23 g/mol, this compound exhibits both acidic and basic characteristics due to its carboxyl and amino functional groups. The neuraminic acid derivatives demonstrate remarkable water solubility while maintaining stability in physiological conditions, making them ideal candidates for drug development and diagnostic applications.

In current biomedical research, neuraminic acid applications are gaining attention for their potential in antiviral drug development, particularly in the context of emerging viral infections. Scientists are investigating how modifications to the neuraminic acid structure can create effective inhibitors for viruses that utilize sialic acid receptors, including certain influenza strains and coronaviruses. This research direction has become particularly relevant in post-pandemic drug discovery efforts.

The biosynthesis of neuraminic acid occurs naturally in mammalian systems through the condensation of N-acetylmannosamine and phosphoenolpyruvate. Researchers studying neuraminic acid metabolism have identified its crucial role in neural development, immune system modulation, and cellular signaling pathways. These findings have spurred interest in developing neuraminic acid-based therapies for neurological disorders and autoimmune conditions.

From an industrial perspective, neuraminic acid production methods have evolved significantly. While traditional extraction from natural sources remains viable, modern neuraminic acid synthesis techniques employing enzymatic and microbial approaches have improved yield and purity. These advancements support the growing demand for high-quality neuraminic acid in research and pharmaceutical applications.

In diagnostic medicine, neuraminic acid detection serves as an important biomarker for certain metabolic disorders and cancers. The development of sensitive assays for free neuraminic acid levels in biological fluids has enhanced early detection capabilities for diseases like sialuria and some malignancies. This application continues to drive innovation in clinical chemistry and laboratory medicine.

The food and nutritional supplement industry has also shown interest in neuraminic acid derivatives, particularly for their potential cognitive benefits. While research is ongoing, some studies suggest that certain neuraminic acid-containing compounds may support brain health and development, leading to their inclusion in specialized nutritional formulations.

Recent advances in analytical techniques have revolutionized neuraminic acid research. High-performance liquid chromatography (HPLC) and mass spectrometry methods now enable precise quantification and structural analysis of neuraminic acid isomers and derivatives. These technological improvements have accelerated both basic research and applied studies in glycobiology.

From a commercial availability standpoint, neuraminic acid suppliers typically offer the compound in various purity grades, with pharmaceutical-grade material commanding premium prices. The global market for neuraminic acid and derivatives continues to expand, driven by increasing research activity and potential therapeutic applications.

Environmental considerations in neuraminic acid production have gained attention as sustainability becomes a priority across the chemical industry. Green chemistry approaches to neuraminic acid synthesis, including biocatalytic methods and renewable feedstock utilization, are emerging as environmentally friendly alternatives to traditional synthetic routes.

Looking forward, the scientific community anticipates significant breakthroughs in neuraminic acid applications, particularly in targeted drug delivery systems and personalized medicine. The compound's unique structural features and biological activity profile position it as a promising candidate for next-generation therapeutics addressing complex medical challenges.